Cas no 1207010-62-5 (N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide)

• Product Name: N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide
• CAS No: 1207010-62-5
• MF: C₁₅H₁₉N₃O₅S
• MW: 353.39346241951
• CID: 5904944
• PubChem ID: 45497838
• Update Time: 2025-06-08

N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-1-methylsulfonylpiperidine-4-carboxamide
• N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide
• F2493-3417
• AKOS024652455
• 1207010-62-5
• N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C15H19N3O5S/c1-24(20,21)18-6-4-11(5-7-18)15(19)16-10-12-9-14(23-17-12)13-3-2-8-22-13/h2-3,8-9,11H,4-7,10H2,1H3,(H,16,19)
• InChI Key： AQMJPTQNFNUVBK-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCC2C=C(C3=CC=CO3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 353.10454189g/mol
• Monoisotopic Mass: 353.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide

Introduction to N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide (CAS No: 1207010-62-5)

N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide (CAS No: 1207010-62-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines elements of heterocyclic chemistry with functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide includes a piperidine core substituted with a methanesulfonyl group and an oxazole ring appended with a furan moiety. This unique arrangement of heterocyclic rings and functional groups imparts distinct chemical properties that are of great interest to researchers. The presence of the furan ring, in particular, introduces a potential site for hydrogen bonding and electronic interactions, which can be exploited in the design of bioactive molecules.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for their potential therapeutic applications. The oxazole and piperidine moieties are well-documented for their role in various pharmacophores, contributing to the biological activity of numerous drugs. The incorporation of these motifs into a single molecule like N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide opens up new avenues for drug discovery and development.

The methanesulfonyl group in the compound's structure is another key feature that enhances its pharmacological potential. Methanesulfonyl groups are known to contribute to the lipophilicity and metabolic stability of molecules, making them favorable for oral administration and prolonged biological activity. This characteristic is particularly relevant in the context of designing small molecule inhibitors or modulators that require sustained interaction with biological targets.

One of the most compelling aspects of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide is its potential as a scaffold for further derivatization. The combination of the oxazole-furan system with the piperidine core provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of the compound. This flexibility is crucial for optimizing biological activity, solubility, and pharmacokinetic profiles.

Recent studies have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. For instance, derivatives of oxazole and piperidine have shown promise in treating neurological disorders, infectious diseases, and cancer. The structural features of N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}-1-methanesulfonylpiperidine-4-carboxamide, with its integrated heterocyclic system and functional groups, aligns well with these trends.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan ring into the oxazole system followed by functionalization with the piperidine moiety and methanesulfonyl group necessitates expertise in heterocyclic chemistry. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, enabling rapid exploration of their pharmacological potential.

In addition to its synthetic challenges, N-{[5-(furan-2-yl)-1,2-oxazol-3-y]methyl}-1-methanesulfonylpiperidine -4-carboxamide presents opportunities for computational studies. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets at the molecular level. These studies can provide valuable insights into its mechanism of action and guide further optimization efforts.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational tools, researchers can screen large libraries of compounds virtualy before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

The potential applications of N-{[5-(furan - 2 - yl) - 1 , 2 - oxazol - 3 - y]methyl} - 1 - methanesulfonylpiperidine - 4 - carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for materials science applications, such as ligands in catalysis or components in advanced materials. The versatility of this compound underscores its importance as a building block for innovative research.

In conclusion, N-{[5-(furan - 2 - yl) - 1 , 2 - oxazol - 3 - y]methyl} - 1 - methanesulfonylpiperidine - 4 - carboxamide (CAS No: 1207010 62 stron g >5) represents a significant advancement in medicinal chemistry. Its complex molecular architecture and functional groups offer numerous opportunities for therapeutic development and scientific exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.